Cas no 444582-90-5 (1-Boc-4-(2-carboxyphenyl)piperazine)

• Product Name: 1-Boc-4-(2-carboxyphenyl)piperazine
• CAS No: 444582-90-5
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• MDL: MFCD04115068
• CID: 328252
• PubChem ID: 2756776
• Update Time: 2025-05-26

1-Boc-4-(2-carboxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)benzoic acid
• 1-(2-carboxy-phenyl)-piperizine-4-carboxylic acid tert-butyl ester
• 1-Piperazinecarboxylicacid, 4-(2-carboxyphenyl)-, 1-(1,1-dimethylethyl) ester
• 2-[4-(tert-Butoxycarbonyl)piperazino]benzoic acid
• 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]benzoic acid
• 1-Boc-4-(2-Carboxyphenyl)piperazine
• 1-Boc-4-(2-carboxy-phenyl)-piperazine
• 4-(2-carboxyphenyl)piperazine, 1-boc protected
• SSBZXKJSOFJQBW-UHFFFAOYSA-N
• DTXSID40373528
• AB19561
• 1-piperazinecarboxylic acid, 4-(2-carboxyphenyl)-, 1-(1,1-dimethylethyl) ester
• 7Z-7046
• AKOS005765922
• 4-(2-carboxyphenyl)piperazine-1-carboxylic acid tert-butyl ester
• 1-(2-carboxy-phenyl)-piperazine-4-carboxylic acid tert-butyl ester
• A7058
• 1-(2-carboxyphenyl)-4-Boc piperazine
• 444582-90-5
• FT-0604274
• 1-boc-4-(2-carboxyphenyl)-piperazine
• MFCD04115068
• 2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}benzoic acid
• 1-Piperazinecarboxylicacid,4-(2-carboxyphenyl)-,1-(1,1-dimethylethyl)ester
• 4-(2-Carboxyphenyl)piperazine-1-carboxylic acid t-butyl ester
• AMY21596
• 2-(4-boc-piperazin-1-yl)benzoic acid
• 4-(2-Carboxy-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
• 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)benzoicacid
• 2-[4-(tert-butoxycarbonyl)piperazin-1-yl]benzoic acid
• SCHEMBL110679
• A10272
• 1-Boc-4-(2-carboxyphenyl)piperazine

• MDL： MFCD04115068
• Inchi： 1S/C16H22N2O4/c1-16(2,3)22-15(21)18-10-8-17(9-11-18)13-7-5-4-6-12(13)14(19)20/h4-7H,8-11H2,1-3H3,(H,19,20)
• InChI Key： SSBZXKJSOFJQBW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC=CC=2C(=O)O)CC1)=O

Computed Properties

• Exact Mass: 306.15800
• Monoisotopic Mass: 306.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.213
• Melting Point: 165 °C
• Boiling Point: 458.9°C at 760 mmHg
• Flash Point: 231.4°C
• Refractive Index: 1.561
• PSA: 70.08000
• LogP: 2.44480

1-Boc-4-(2-carboxyphenyl)piperazine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 1-Boc-4-(2-carboxyphenyl)piperazine

Comprehensive Overview of 1-Boc-4-(2-carboxyphenyl)piperazine (CAS No. 444582-90-5): Properties, Applications, and Industry Trends

1-Boc-4-(2-carboxyphenyl)piperazine (CAS No. 444582-90-5) is a high-value piperazine derivative widely utilized in pharmaceutical and biochemical research. This compound features a tert-butoxycarbonyl (Boc) protecting group and a carboxyphenyl moiety, making it a versatile intermediate for drug discovery, particularly in the synthesis of G protein-coupled receptor (GPCR) modulators and central nervous system (CNS) therapeutics. Its molecular structure (C₁₆H₂₂N₂O₄) ensures compatibility with peptide coupling reactions and solid-phase synthesis, aligning with modern green chemistry principles.

Recent advancements in neuropharmacology have spurred interest in 1-Boc-4-(2-carboxyphenyl)piperazine, as researchers explore its potential in designing atypical antipsychotics and serotonin receptor agonists. The compound’s carboxylic acid functionality allows for further derivatization, enabling the development of prodrugs with enhanced bioavailability. A 2023 study highlighted its role in optimizing blood-brain barrier (BBB) penetration, addressing a key challenge in CNS drug delivery—a topic frequently searched in AI-driven drug design platforms.

From an industrial perspective, CAS 444582-90-5 is manufactured under strict Good Manufacturing Practice (GMP) guidelines to ensure purity (>98% by HPLC). Its stability under inert atmospheres and solubility in polar aprotic solvents (e.g., DMF, DMSO) make it ideal for high-throughput screening (HTS) workflows. Notably, the Boc group can be selectively deprotected under mild acidic conditions, a feature leveraged in combinatorial chemistry libraries—a trending topic in AI-augmented molecular modeling forums.

Environmental and regulatory considerations are paramount for piperazine-based compounds. 1-Boc-4-(2-carboxyphenyl)piperazine complies with REACH and FDA ICH Q3D standards, with low ecotoxicity (EC₅₀ >100 mg/L). Its synthesis often employs catalytic hydrogenation to minimize waste, resonating with the sustainable chemistry movement—a hotspot in academic and industrial research queries.

Market analytics reveal growing demand for 444582-90-5 across North America and Asia-Pacific, driven by expanding contract research organizations (CROs). Patent filings (e.g., WO2022159637) emphasize its utility in allosteric modulator development, particularly for neurodegenerative diseases—a frequently searched term in healthtech databases. Storage recommendations (-20°C under argon) and handling protocols (use of nitrile gloves) are detailed in SDS documentation, ensuring safety without compromising reactivity.

In summary, 1-Boc-4-(2-carboxyphenyl)piperazine exemplifies the convergence of medicinal chemistry and cutting-edge technology. Its dual functionality as a protecting group scaffold and carboxylic acid precursor positions it as a critical asset in precision medicine pipelines, while its alignment with ESG (Environmental, Social, Governance) metrics meets investor expectations in the life sciences sector.